Cas no 2680782-96-9 (ethyl 4-{(benzyloxy)carbonylamino}-2-fluorobutanoate)

• Product Name: ethyl 4-{(benzyloxy)carbonylamino}-2-fluorobutanoate
• CAS No: 2680782-96-9
• MF: C₁₄H₁₈FNO₄
• MW: 283.295427799225
• CID: 5635052
• PubChem ID: 165907319
• Update Time: 2025-07-18

ethyl 4-{(benzyloxy)carbonylamino}-2-fluorobutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28286601
• 2680782-96-9
• ethyl 4-{[(benzyloxy)carbonyl]amino}-2-fluorobutanoate
• ethyl 4-{(benzyloxy)carbonylamino}-2-fluorobutanoate

• Inchi： 1S/C14H18FNO4/c1-2-19-13(17)12(15)8-9-16-14(18)20-10-11-6-4-3-5-7-11/h3-7,12H,2,8-10H2,1H3,(H,16,18)
• InChI Key： UUNNRKXTTFRBIH-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 283.12198622g/mol
• Monoisotopic Mass: 283.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.6Ų

Additional information on ethyl 4-{(benzyloxy)carbonylamino}-2-fluorobutanoate

Introduction to Ethyl 4-{(benzyloxy)carbonylamino}-2-fluorobutanoate (CAS No. 2680782-96-9)

Ethyl 4-{(benzyloxy)carbonylamino}-2-fluorobutanoate, with the chemical formula C₁₂H₁₅NO₄F, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound is characterized by its unique structural features, which include a fluoro-substituted carboxylic acid derivative and an amide linkage. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

The CAS number 2680782-96-9 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and retrieval for research purposes. Ethyl 4-{(benzyloxy)carbonylamino}-2-fluorobutanoate is particularly notable for its role in the synthesis of peptide mimetics and other pharmacologically relevant molecules. The fluoro-substituent, in particular, is known to enhance metabolic stability and binding affinity, making it a preferred choice for medicinal chemists.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate biological processes at the molecular level. The incorporation of fluorine atoms into drug candidates can lead to improved pharmacokinetic properties, such as increased bioavailability and prolonged half-life. This has spurred extensive research into developing new fluorinated intermediates like Ethyl 4-{(benzyloxy)carbonylamino}-2-fluorobutanoate, which can serve as building blocks for novel therapeutic agents.

One of the most compelling applications of this compound is in the field of protease inhibition. Proteases are enzymes that play crucial roles in various biological pathways, and their dysregulation is often associated with diseases such as cancer, inflammation, and infectious disorders. By designing molecules that specifically target these enzymes, researchers aim to develop treatments that can modulate these pathways effectively. Ethyl 4-{(benzyloxy)carbonylamino}-2-fluorobutanoate, with its ability to serve as a precursor for peptidomimetics, offers a promising route towards such inhibitors.

The benzyloxy carbonyl (Boc) group in the molecule provides an amide protecting group, which is essential in peptide synthesis. This group can be selectively removed under specific conditions, allowing for the introduction of other functional groups or the formation of new bonds. This versatility makes Ethyl 4-{(benzyloxy)carbonylamino}-2-fluorobutanoate a valuable tool in synthetic organic chemistry.

Recent studies have highlighted the potential of fluorinated carboxylic esters in drug development. These compounds have been shown to exhibit enhanced binding interactions with biological targets due to the electronic properties of fluorine. For instance, fluorine atoms can induce dipole moments in molecules, leading to stronger hydrogen bonding and improved receptor binding affinity. This has led to the exploration of various fluoro-substituted derivatives as lead compounds for drug discovery.

The synthesis of Ethyl 4-{(benzyloxy)carbonylamino}-2-fluorobutanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a fluoro-substituted acyl chloride, which is then reacted with benzylamine to form the desired amide derivative. Subsequent esterification introduces the ethyl group at the carboxylic acid position.

In conclusion, Ethyl 4-{(benzyloxy)carbonylamino}-2-fluorobutanoate (CAS No. 2680782-96-9) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for synthesizing bioactive molecules, particularly those targeting proteases and other enzymes involved in disease pathways. As research continues to uncover new applications for fluorinated compounds, Ethyl 4-{(benzyloxy)carbonylamino}-2-fluorobutanoate is poised to play a crucial role in the development of next-generation therapeutics.